Cas no 868212-56-0 (N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 868212-56-0
• MF: C₂₇H₂₅N₅O₅S₂
• MW: 563.647903203964
• CID: 6065567
• PubChem ID: 2147349
• Update Time: 2025-07-08

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• Benzamide, 4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-
• 868212-56-0
• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide
• F1750-0048
• N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• AKOS024609327
• 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide

• Inchi： 1S/C27H25N5O5S2/c1-19-14-16-28-27(29-19)31-38(34,35)24-12-8-23(9-13-24)30-26(33)21-6-10-25(11-7-21)39(36,37)32-17-15-20-4-2-3-5-22(20)18-32/h2-14,16H,15,17-18H2,1H3,(H,30,33)(H,28,29,31)
• InChI Key： BKVHUIMAXWCZMD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NC=CC(C)=N2)(=O)=O)C=C1)(=O)C1=CC=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C=C1

Computed Properties

• Exact Mass: 563.12971126g/mol
• Monoisotopic Mass: 563.12971126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide: A Comprehensive Overview

The compound with CAS No 868212-56-0, named N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we will delve into its chemical structure, synthesis methods, pharmacological activities, and potential applications in drug development.

Chemical Structure and Synthesis

The molecular structure of N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide is characterized by a complex arrangement of functional groups. The molecule comprises a benzamide core with two distinct substituents: a sulfamoylphenyl group attached to the 4-position and a tetrahydroisoquinoline sulfonyl group at the para position. The sulfamoylphenyl group introduces electron-withdrawing effects, which can influence the compound's reactivity and bioavailability. Meanwhile, the tetrahydroisoquinoline moiety adds rigidity and potential for hydrogen bonding interactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the sulfamoylphenyl intermediate. This is followed by coupling reactions to introduce the tetrahydroisoquinoline sulfonyl group and subsequent purification steps to isolate the final product. Recent advancements in catalytic methods have enabled higher yields and improved purity levels in the synthesis process.

Pharmacological Properties

Research into the pharmacological properties of N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide has revealed its potential as a modulator of key cellular pathways. In vitro studies have demonstrated its ability to inhibit specific kinase enzymes involved in cellular signaling processes. This activity suggests its potential utility in treating conditions such as cancer and inflammatory diseases.

Additionally, this compound has shown promising results in preclinical models of neurodegenerative disorders. Its ability to cross the blood-brain barrier makes it a candidate for targeting central nervous system-related pathologies. Recent studies have explored its effects on amyloid-beta aggregation in Alzheimer's disease models, with encouraging results indicating a reduction in toxic oligomer formation.

Applications in Drug Development

The unique combination of structural features in N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide positions it as a valuable tool in drug discovery programs. Its dual functionality allows for simultaneous modulation of multiple therapeutic targets within a single molecule.

Current research efforts are focused on optimizing its pharmacokinetic profile to enhance bioavailability and reduce off-target effects. Advanced computational modeling techniques are being employed to predict optimal dosing regimens and identify potential drug-drug interaction risks.

Conclusion

N-{4-(4-methylpyrimidin-2-y}sulfamoylphenyl}-tetrahydroisoquinoline-sulfonyl)benzamide represents a cutting-edge advancement in medicinal chemistry with broad implications for therapeutic development. Its versatile structure and demonstrated pharmacological activities make it a compelling candidate for addressing unmet medical needs across various disease areas.